1-(4-(Benzo[d]oxazol-2-yl)phenyl)-3-(2-chlorophenyl)urea

• IUPAC Name: 1-[4-(1,3-benzoxazol-2-yl)phenyl]-3-(2-chlorophenyl)urea
• InChI: InChI=1S/C20H14ClN3O2/c21-15-5-1-2-6-16(15)24-20(25)22-14-11-9-13(10-12-14)19-23-17-7-3-4-8-18(17)26-19/h1-12H,(H2,22,24,25)
• InChI Key: UQYIZSJKOFBWPA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(O2)C3=CC=C(C=C3)NC(=O)NC4=CC=CC=C4Cl
• Molecular Formula: C20H14ClN3O2
• Molecular Weight: 363.8 g/mol

Description

1-(4-(Benzo[d]oxazol-2-yl)phenyl)-3-(2-chlorophenyl)urea is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as BOX1 and is known for its unique chemical properties that make it suitable for use in scientific research.

Scientific Research Applications

Synthesis and Biological Activity

Research has demonstrated the synthesis of novel compounds related to the structure of "1-(4-(Benzo[d]oxazol-2-yl)phenyl)-3-(2-chlorophenyl)urea" and their evaluation for potential antimicrobial and antitumor activities. For instance, Patel and Shaikh (2011) synthesized new 1,3-oxazolyl-7-chloroquinazolin-4(3H)ones and evaluated their antimicrobial activities, finding that certain derivatives exhibited good activity compared to standard drugs (Patel & Shaikh, 2011). Similarly, Gaudreault et al. (1988) explored 1-aryl-3-(2-chloroethyl) ureas for their in vitro cytotoxicity on human adenocarcinoma cells, identifying compounds with comparable cytotoxicity to chlorambucil, a known anticancer agent (Gaudreault et al., 1988).

Crystal Structure Analysis

The crystal structure of compounds related to "this compound" provides insights into their molecular configurations and potential applications in material science. Cho et al. (2015) and Jeon et al. (2014) reported the crystal structures of chlorfluazuron and flufenoxuron, respectively, highlighting the dihedral angles and hydrogen bonding that contribute to their stability and potential as insecticides (Cho et al., 2015); (Jeon et al., 2014).